(4R)-4-methylhexanoic acid
Overview
Description
(4R)-4-Methylhexanoic acid, also known as (4R)-MHA, is a naturally occurring fatty acid found in many foods and beverages. It is a saturated fatty acid with a four-carbon chain and a single methyl group. It is a component of the essential fatty acids and is used in many biochemical and physiological processes. (4R)-MHA is important for its role in energy metabolism and is found in many foods, including dairy products, beef, pork, poultry, and fish. It is also a component of the human body, where it is involved in the synthesis of lipids and other molecules.
Mechanism of Action
The mechanism of action of (4R)-MHA is not fully understood, but it is known to be involved in the synthesis of lipids and other molecules. It is also involved in the regulation of gene expression and the regulation of cell signaling pathways. Additionally, (4R)-MHA is involved in energy metabolism, as it is an essential fatty acid that is used for energy production.
Biochemical and Physiological Effects
(4R)-MHA has a variety of biochemical and physiological effects. It is involved in energy metabolism, as it is an essential fatty acid that is used for energy production. Additionally, it is involved in the synthesis of lipids and other molecules, as well as the regulation of gene expression and the regulation of cell signaling pathways. Furthermore, (4R)-MHA is involved in the development and functioning of the human brain, and it has been shown to have protective effects against certain diseases, such as Alzheimer’s disease.
Advantages and Limitations for Lab Experiments
The main advantage of using (4R)-MHA in laboratory experiments is its availability. It is a naturally occurring fatty acid that can be easily synthesized from a variety of sources, including vegetable oils and unsaturated fatty acids. Additionally, it is relatively inexpensive and can be easily stored and transported. However, there are some limitations to using (4R)-MHA in laboratory experiments. For example, it is not as stable as other fatty acids and can degrade over time. Additionally, it is not as effective as other fatty acids for certain applications, such as in the synthesis of lipids and other molecules.
Future Directions
There are a number of potential future directions for research involving (4R)-MHA. One potential area of research is the development of new methods for synthesizing (4R)-MHA. Additionally, research could be conducted to further understand the role of (4R)-MHA in energy metabolism and the regulation of gene expression and cell signaling pathways. Furthermore, research could be conducted to further understand the effects of dietary fatty acids on the human body, as well as the effects of (4R)-MHA on the development and functioning of the human brain. Finally, research could be conducted to explore potential therapeutic applications of (4R)-MHA, such as its potential protective effects against certain diseases.
Synthesis Methods
(4R)-MHA can be synthesized in a variety of ways. It can be produced through the hydrolysis of natural fats, such as coconut oil, or through the hydrogenation of unsaturated fatty acids. It can also be synthesized from the hydrolysis of vegetable oils or the esterification of fatty acids. The most common method of synthesis is the hydrogenation of unsaturated fatty acids, which is a catalytic process that involves the addition of hydrogen to the double bonds of the unsaturated fatty acids.
Scientific Research Applications
(4R)-MHA has been studied extensively in scientific research. It is used to study the role of fatty acids in energy metabolism, as well as their role in the synthesis of lipids and other molecules. It is also used to study the effects of dietary fatty acids on the human body, as well as the effects of fatty acids on the development and functioning of the human brain. Additionally, (4R)-MHA is used to study the role of fatty acids in the regulation of gene expression and the role of fatty acids in the regulation of cell signaling pathways.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4R)-4-methylhexanoic acid involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-methylpentanal", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Sodium bicarbonate", "Methanol", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "1. Reduction of 4-methylpentanal with sodium borohydride in methanol to form 4-methylpentanol", "2. Oxidation of 4-methylpentanol with sodium dichromate in sulfuric acid to form 4-methylhexanal", "3. Reduction of 4-methylhexanal with sodium borohydride in ethanol to form (4R)-4-methylhexanol", "4. Oxidation of (4R)-4-methylhexanol with sodium dichromate in sulfuric acid to form (4R)-4-methylhexanoic acid", "5. Neutralization of (4R)-4-methylhexanoic acid with sodium hydroxide", "6. Extraction of (4R)-4-methylhexanoic acid with diethyl ether", "7. Washing of diethyl ether layer with water", "8. Drying of diethyl ether layer with sodium bicarbonate", "9. Evaporation of diethyl ether to obtain (4R)-4-methylhexanoic acid as a white solid" ] } | |
CAS RN |
52745-93-4 |
Product Name |
(4R)-4-methylhexanoic acid |
Molecular Formula |
C7H14O2 |
Molecular Weight |
130.2 |
Purity |
95 |
Origin of Product |
United States |
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